Cas no 1070-00-4 (Tri-n-octylaluminum)

• Product Name: Tri-n-octylaluminum
• CAS No: 1070-00-4
• MF: C₂₄H₅₁Al
• MW: 366.643286943436
• MDL: MFCD00040497
• CID: 158099
• Update Time: 2025-06-14

Tri-n-octylaluminum Chemical and Physical Properties

Names and Identifiers

• Tri-n-octylaluminum
• Trioctylaluminum
• 4-Methyl-5-thiazolecarboxaldehyde
• TRI-N-OCTYLALUMINIUM
• trioctylalumane
• Trioctylaluminum, 2.0 M solution in hexanes, SpcSeal
• Aluminum,trioctyl
• tri(n-octyl)aluminium
• Tri-n-octylaluMiniuM, 0.3M solution in heptane, AcroSeal
• Trioctylaluminum solution
• trioctyl-aluminu
• Trioctylalane
• TNOA
• trioctylaluminium
• Aluminum, trioctyl-
• tri-n-octylamuminum
• TRI-N-OCTYL ALUMINUM

• MDL： MFCD00040497
• Inchi： 1S/3C8H17.Al/c3*1-3-5-7-8-6-4-2;/h3*1,3-8H2,2H3;
• InChI Key： LFXVBWRMVZPLFK-UHFFFAOYSA-N
• SMILES： [Al](CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 366.38100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless, transparent, solvent smelling liquid
• Density: 0.701 g/mL at 25 °C
• Melting Point: <-40 ºC
• Flash Point: Fahrenheit: -5.8 ° f
  Celsius: -21 ° c
  
• PSA: 0.00000
• LogP: 9.94350
• Color/Form: 25 wt. % in hexanes
• Solubility: Strong reaction with water

Tri-n-octylaluminum Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H260,H304,H314,H336,H361f,H373,H411
• Warning Statement： P210,P231+P232,P280,P301+P310,P303+P361+P353,P304+P340+P310,P305+P351+P338,P331,P370+P378
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-14/15-35-48/20-51/53-62-65-67
• Safety Instruction： S9-S16-S23-S26-S45-S61-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R11

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Tri-n-octylaluminum

Comprehensive Overview of Tri-n-octylaluminum (CAS No. 1070-00-4): Properties, Applications, and Industry Insights

Tri-n-octylaluminum (CAS No. 1070-00-4), often abbreviated as TNOA, is a versatile organoaluminum compound widely utilized in industrial catalysis and specialty chemical synthesis. This compound belongs to the family of trialkylaluminum reagents, characterized by its three n-octyl groups bonded to an aluminum center. Its unique molecular structure grants it exceptional reactivity, making it invaluable in polymerization processes, fine chemical production, and advanced material development.

In recent years, the demand for Tri-n-octylaluminum has surged due to its role in producing high-performance polyolefins, a topic frequently searched in conjunction with "sustainable polymer additives" and "green catalysis." Researchers and manufacturers are increasingly exploring its potential in reducing energy consumption during polymerization, aligning with global trends toward eco-friendly industrial practices. The compound’s ability to act as a co-catalyst in Ziegler-Natta systems has also sparked discussions around "efficient olefin polymerization"—a key phrase in academic and patent literature.

From a chemical perspective, TNOA exhibits a pyrophoric nature, requiring stringent handling under inert atmospheres. Its molecular formula, C₂₄H₅₁Al, reflects a high carbon-to-aluminum ratio, contributing to its solubility in nonpolar solvents—a property often queried in forums about "organometallic solvent compatibility." Analytical techniques like NMR spectroscopy and GC-MS are commonly employed to verify its purity, a critical factor for applications requiring precise stoichiometric control.

The compound’s relevance extends to niche sectors such as OLED manufacturing, where queries like "organoaluminum precursors for thin films" highlight its role in vapor deposition processes. Additionally, its use in synthesizing aluminum-containing nanostructures has garnered attention in nanotechnology circles, particularly for projects involving "metal-organic frameworks (MOFs)" and "hybrid nanomaterials." These applications underscore its interdisciplinary importance beyond traditional catalysis.

Market analysts note growing interest in Tri-n-octylaluminum alternatives due to supply chain considerations, with search terms like "bio-derived alkylaluminum compounds" gaining traction. However, TNOA remains irreplaceable in certain high-yield processes, owing to its balanced reactivity and thermal stability. Regulatory compliance, especially concerning storage and transportation, is another frequently discussed topic, often paired with searches for "SAFE HANDLING OF ORGANOALUMINUMS."

Innovations in encapsulation technologies have further expanded TNOA’s utility, addressing stability challenges while enabling safer logistics. Industry reports correlate its adoption with advancements in "smart packaging materials," where it serves as a modifier for barrier coatings. Such developments resonate with sustainability-driven queries like "recyclable polymer coatings," reflecting evolving consumer priorities.

In academic settings, CAS No. 1070-00-4 is frequently cited in studies exploring C-Al bond reactivity, a subject tied to searches for "selective alkyl transfer agents." Recent publications emphasize its role in asymmetric synthesis, particularly for chiral auxiliaries—a niche yet growing application area. Computational chemistry models also leverage its well-defined structure to validate theoretical frameworks on metal-ligand interactions.

Looking ahead, the integration of Tri-n-octylaluminum into circular economy models presents opportunities, especially when combined with keywords like "catalyst recovery systems." Its compatibility with heterogeneous supports could redefine its industrial footprint, minimizing waste generation. As R&D continues to uncover novel applications, this compound is poised to remain a cornerstone of modern organometallic chemistry.